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Compound of Interest

Compound Name: Benthiavalicarb

Cat. No.: B1259727

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of benthiavalicarb, a carboxylic
acid amide (CAA) fungicide, for its effective use in integrated pest management (IPM)
programs. This document details its mode of action, application protocols for research, efficacy
data against key oomycete pathogens, and strategies for resistance management.

Introduction to Benthiavalicarb

Benthiavalicarb is a selective fungicide highly effective against plant pathogenic oomycetes.
[1] It belongs to the valinamide carbamate chemical group and is classified under FRAC
(Fungicide Resistance Action Committee) Code 40.[2][3] This group of fungicides, known as
Carboxylic Acid Amides (CAAs), is characterized by a shared mode of action and cross-
resistance.[2][3] Benthiavalicarb exhibits protective, curative, and residual activity, making it a
valuable tool in controlling diseases such as late blight and downy mildew in various crops,
including potatoes, tomatoes, and grapes.[1][4]

Mode of Action: Inhibition of Cellulose Synthase

Benthiavalicarb's primary mode of action is the inhibition of cell wall biosynthesis in
oomycetes.[2][5] Specifically, it targets cellulose synthase, a crucial enzyme for the formation of
the pathogen's cell wall.[2][6] Studies on the CAA fungicide mandipropamid have identified the
specific target as the cellulose synthase-like protein PiCesA3.[6][7] By disrupting this enzyme,
benthiavalicarb interferes with cell wall deposition, leading to the cessation of pathogen
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growth and development.[2][6] This targeted action occurs on the cell wall and does not require
the fungicide to enter the cell.[2][6]

It is important to note that while some earlier literature suggested an effect on phospholipid
biosynthesis, the current scientific consensus points to the inhibition of cellulose synthesis as
the primary mechanism of action for CAA fungicides.[1][2]

Signaling Pathway of Benthiavalicarb Action
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Caption: Mode of action of benthiavalicarb targeting cellulose synthase.

Efficacy and Application Data

Benthiavalicarb has demonstrated significant efficacy against a range of oomycete
pathogens. The following tables summarize key quantitative data from various studies.

Table 1: In Vitro Efficacy of Benthiavalicarb-isopropyl
against Phytophthora spp.
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Pathogen Species

EC50 (mg/L) for Mycelial
Growth Inhibition

MIC (mgI/L) for Mycelial
Growth Inhibition

Phytophthora infestans

N 0.02 1

(metalaxyl-sensitive)
Phytophthora infestans

_ 0.03 1
(metalaxyl-resistant)
Phytophthora capsici 0.03 1
Phytophthora nicotianae >100 >100
Phytophthora cactorum 0.03 1

Source: Adapted from Miyake et al., 2005

Table 2: Field Trial Efficacy of Benthiavalicarb-isopropyl
: I Blight (Pl hl int ]

5 Application Number of Application Disease
ro

: Rate (g a.i./ha)  Applications Interval (days) Control (%)
Tomato 25-75 4-5 7 Effective Control
Potato 25-75 4-5 7 Effective Control

Source: Adapted from Miyake et al., 2005[1]

Table 3: Protective and Curative Activity of
Benthiavalicarb against Grapevine Downy Mildew
(Plasmopara viticola)
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Application Timing Activity

Observations

Pre-inoculation Strong Prophylactic

Remained active on leaves for

up to 28 days.

1, 3, and 6 days post- i
) ) Curative
inoculation

Protected grapevine plants

and inhibited sporulation.

Up to 96 hours post- )
) ] ) Curative
inoculation (leaf disks)

Similar results to whole plant

studies.

Source: Adapted from Reuveni, 2003[8][9]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the efficacy of

benthiavalicarb.

Protocol 1: In Vitro Mycelial Growth Inhibition Assay

Objective: To determine the concentration of benthiavalicarb that inhibits the mycelial growth

of a target oomycete by 50% (EC50).

Materials:

o Appropriate culture medium (e.g., rye A agar)

» Benthiavalicarb technical grade

o Dimethyl sulfoxide (DMSO) for stock solution

 Sterile petri dishes (9 cm diameter)

o Sterile cork borer (5 mm diameter)

e |ncubator

Pure culture of the target oomycete (e.g., Phytophthora infestans)
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Procedure:

Prepare a stock solution of benthiavalicarb in DMSO.

Incorporate a series of concentrations of benthiavalicarb into the molten culture medium.
Ensure the final concentration of DMSO is consistent across all treatments and does not
inhibit fungal growth.

Pour the amended medium into sterile petri dishes and allow it to solidify.

From the growing edge of an actively growing oomycete culture, cut a 5 mm mycelial plug
using a sterile cork borer.

Place the mycelial plug, mycelium-side down, in the center of each petri dish.

Incubate the plates at the optimal temperature for the specific oomycete (e.g., 20°C for P.
infestans) in the dark.

After a defined incubation period (e.g., 5-7 days), measure the colony diameter in two
perpendicular directions.

Calculate the percentage of mycelial growth inhibition for each concentration relative to the
control (medium with DMSO only).

Determine the EC50 value by probit analysis or by plotting the percentage of inhibition
against the logarithm of the fungicide concentration.

Protocol 2: Detached Leaf Assay for Protective and
Curative Activity

Objective: To evaluate the protective and curative efficacy of benthiavalicarb on detached

leaves.

Materials:

Healthy, young, fully expanded leaves from the host plant (e.g., tomato, grapevine)

Benthiavalicarb formulation
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Spore suspension of the target oomycete (e.g., Phytophthora infestans sporangia)

Moist chambers (e.g., petri dishes with moist filter paper)

Sprayer for fungicide application

Micropipette

Procedure:

For Protective Activity:

e Wash and surface-sterilize the detached leaves.

o Spray the leaves with different concentrations of the benthiavalicarb formulation and allow
them to dry. Control leaves are sprayed with water.

¢ Place the leaves in moist chambers.

 Inoculate a specific site on each leaf with a droplet of the spore suspension (e.g., 10 uL of 1
x 10”5 sporangia/mL).

 Incubate the chambers under conditions conducive to disease development (e.g., 18-20°C
with a photoperiod).

o Assess disease severity (e.g., lesion diameter, percentage of leaf area infected) after a
specific incubation period (e.g., 5-7 days).

For Curative Activity:

Inoculate the detached leaves with the spore suspension as described above.

Incubate for a defined period to allow for infection to establish (e.g., 24, 48, 72 hours).

Apply the benthiavalicarb treatments at different concentrations.

Continue incubation and assess disease severity as described for the protective assay.
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Experimental Workflow for Efficacy Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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management-programs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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